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Compound of Interest

4-(1,1,2,2-
Compound Name:
Tetrafluoroethoxy)benzaldehyde

Cat. No.: B1584954

Introduction: A Fluorinated Building Block of
Strategic Importance

In the landscape of modern medicinal chemistry and materials science, the strategic
incorporation of fluorine atoms into molecular scaffolds is a cornerstone of rational design.
Fluorination can profoundly influence a molecule's physicochemical and biological properties,
enhancing metabolic stability, binding affinity, lipophilicity, and bioavailability. Within this
context, 4-(1,1,2,2-Tetrafluoroethoxy)benzaldehyde emerges as a highly valuable and
versatile synthetic intermediate.

This guide provides researchers, chemists, and drug development professionals with a
comprehensive overview of 4-(1,1,2,2-Tetrafluoroethoxy)benzaldehyde (CAS No. 35295-36-
4), focusing on its commercial availability, physicochemical properties, synthetic utility, and safe
handling. The unique combination of a reactive aldehyde "handle" and a metabolically robust
tetrafluoroethoxy group makes this compound a key building block for creating novel
pharmaceuticals and advanced materials.
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(Reductive Amination) (Wittig Reaction / HWE Olefination) (Condensation Reactions (e.g., Aldol, Knoevenagel)) (Grignard / Organolithium Addition)
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+ Ylide / Phosphonate Ester + Active Methylene Compound + Organometallic Reagent (R-MgBr)

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

(1. Combine Aldehyde and Amine in DCM/DCE)

:

2. Stir 30-60 min for Imine Formation
(Optional: catalytic AcOH)

3. Add NaBH(OACc)s
Stir 2-16h

ncomplete

4. Monitor by TLC/LC-MS

omplete

5. Quench with NaHCOs (aq)
Extract with DCM

:

6. Dry, Concentrate & Purify
(Silica Gel Chromatography)

Final Product: Substituted Amine

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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